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Abstract

lonomycin, a polyether antibiotic derived from Streptomyces conglobatus, is a potent and
selective calcium ionophore widely utilized in research to manipulate intracellular calcium
concentrations. It functions as a mobile carrier, facilitating the transport of calcium ions (Ca2*)
across biological membranes, thereby bypassing endogenous calcium channels. This guide
provides an in-depth examination of lonomycin's core mechanism, its effects on cellular
signaling, and detailed experimental protocols for its application.

Core Mechanism of Action

lonomycin's primary function is to increase the permeability of biological membranes to
divalent cations, with a notable preference for Ca2*. Unlike channel-forming ionophores,
lonomycin acts as a lipid-soluble mobile carrier that chelates a single Ca2* ion. This
lonomycin-Ca?* complex can then diffuse across the lipid bilayer of cellular membranes.

The mechanism can be dissected into two main actions:

o Transport of Extracellular Calcium: lonomycin embeds within the plasma membrane, binds
to extracellular Ca2+*, and shuttles it into the cytoplasm down its concentration gradient.
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» Release from Intracellular Stores: lonomycin can also permeate intracellular membranes,
such as the endoplasmic reticulum (ER), releasing sequestered Ca2* into the cytosol. This
action is independent of G-protein signaling and acts on the same stores as inositol 1,4,5-
trisphosphate (IP3).

It is crucial to note that at lower concentrations (< 1 uM), lonomycin's effect on Ca2* influx is
not solely due to direct transport across the plasma membrane. It primarily acts by depleting

intracellular stores, which in turn activates endogenous store-regulated cation entry (SOCE)

pathways.
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Caption: lonomycin acts as a mobile carrier for extracellular Ca2* and releases it from the ER.
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Quantitative Data Summary
Table 1: Physicochemical and Biological Properties of

lonomycin

Property Value Reference
Source Streptomyces conglobatus
CAS Number 56092-81-0
Molecular Formula Ca1H7209
Molecular Weight 709.0 g/mol
Purity > 97-98%
B Soluble in DMSO, ethanol, and

Solubility )

fats. Insoluble in water.

Store at or below -20°C,
Storage

protected from light.

Table 2: Cation Selectivity and Affinity

lonomycin exhibits a higher selectivity for divalent cations over monovalent ones. While it

binds several divalent cations, its affinity for Ca2* is notable, though studies in 80%

methanol/water show higher affinity for other ions like Ni2* and Zn2*. It is a more effective Ca2+*

ionophore than A23187 but is less effective at binding and transporting Mg3*.
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Relative Affinity Log KMI

Cation (Compared to (Formation Reference
Mg?+) Constant)

Niz+ 2000 10.25

Zn2* 600

Co* 440

Mnz2+ 47

Mgz2+ 1.00

Caz+ 0.21

Srz+ 0.022 5.30

Note: Affinity data was determined in 80% methanol/water and may differ in a biological

context.

Table 3: Effective Concentrations for Cellular Assays

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

L Working
Application Cell Type . Effect Reference
Concentration
o Cytokine
T-Cell Activation Human, Mouse, ]
) ICs0=5.8 nM Production (IL-2,
(with PMA) Rat T-Cells
IL-4, etc.)
General ) 0.5-10 pg/ml o
Various Cell Rapid rise in
Intracellular Ca2+ ) (669 nM - 13.38 )
Lines cytosolic Caz*+
Increase HM)
) Human B-Cells, Activation of
Induction of )
) Prostatic Cancer 1-10 uM endonucleases,
Apoptosis
Cells cell death
o Efficient artificial
Oocyte Activation  Mouse Oocytes 5-10 uM

activation

Positive Control
in Ca2* Flux

Assays

Various Cell

Lines

1 pg/ml (approx.
1.4 pMm)

Generation of
maximum Caz2+

flux

Downstream Signaling Pathways

The elevation of intracellular Ca2* by lonomycin triggers a multitude of downstream signaling

cascades.

T-Cell Activation (Synergy with PMA)

lonomycin is famously used in conjunction with Phorbol 12-myristate 13-acetate (PMA) to

activate T-cells. lonomycin provides the Ca?* signal, which activates calcineurin, a

phosphatase that dephosphorylates the transcription factor NFAT (Nuclear Factor of Activated

T-cells). Simultaneously, PMA activates Protein Kinase C (PKC). Both pathways are required

for robust T-cell activation and cytokine production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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